N-(furan-2-ylmethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C12H13N3O3/c1-9-5-12(17)15(8-14-9)7-11(16)13-6-10-3-2-4-18-10/h2-5,8H,6-7H2,1H3,(H,13,16)
• InChI Key: UVCPRUXRZQUIGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=CC=CO2
• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol

Description

N-(furan-2-ylmethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as FMA, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity

A series of derivatives, including those with a furan ring in addition to the pyrimidine fragment, have been synthesized and shown to exhibit pronounced plant growth stimulating effects. The creation of these compounds follows a synthetic pathway that combines different chemical fragments to explore their biological potential (Pivazyan et al., 2019).

Antifolate and Antitumor Activity

Research has also delved into the antifolate and antitumor activities of related compounds. For instance, the effect of substituting and restricting certain molecular conformations has been studied to understand their impact on dihydrofolate reductase (DHFR) inhibitory activity and antitumor efficacy. These studies provide insights into the molecular design for enhanced biological activity (Gangjee et al., 2000).

Anticancer Activity

Further investigations have produced compounds tested for anticancer activity, demonstrating significant cytotoxic effects against leukemia cell lines. The synthesis of these compounds and their selectivity in inhibiting cancer cell growth highlight the therapeutic potential of furan and pyrimidine-based molecules (Horishny et al., 2021).

Antiprotozoal Agents

Another area of application is the development of antiprotozoal agents, where compounds like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine have shown strong DNA affinities and effectiveness against protozoal infections, demonstrating the versatility of furan derivatives in addressing various biological targets (Ismail et al., 2004).

Heterocyclic Synthesis

The exploration into heterocyclic synthesis based on furan derivatives continues to be a rich field of study, offering new methodologies for constructing biologically active molecules. This includes the development of compounds with potential regulatory activity on plant growth, showcasing the chemical diversity and application breadth of these compounds (Aniskova et al., 2017).